ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d][1,2,3]triazine-7-carboxylate

• IUPAC Name: ethyl 5-methyl-4-oxo-3H-thieno[3,4-d]triazine-7-carboxylate
• InChI: InChI=1S/C9H9N3O3S/c1-3-15-9(14)7-6-5(4(2)16-7)8(13)11-12-10-6/h3H2,1-2H3,(H,10,11,13)
• InChI Key: KCUJXBPYQITYQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=C(S1)C)C(=O)NN=N2
• Molecular Formula: C9H9N3O3S
• Molecular Weight: 239.25 g/mol

Description

Ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d][1,2,3]triazine-7-carboxylate, also known as EOMT, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. EOMT belongs to the class of thieno[3,4-d][1,2,3]triazine derivatives, which have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects.

Mechanism of Action

The exact mechanism of action of ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d][1,2,3]triazine-7-carboxylate is not fully understood. However, several studies have suggested that this compound may exert its biological effects by modulating various signaling pathways in cells. For example, one study reported that this compound inhibited the activation of the NF-κB pathway, which is involved in the regulation of inflammation and immune responses. Another study suggested that this compound may inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. For example, this compound has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the infiltration of inflammatory cells into tissues. Additionally, this compound has been shown to induce apoptosis in cancer cells, and to inhibit the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

Ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d][1,2,3]triazine-7-carboxylate has several advantages for use in lab experiments. For example, this compound is relatively easy to synthesize and has been shown to exhibit potent biological activity at low concentrations. Additionally, this compound has been shown to be relatively stable under a wide range of experimental conditions. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound may exhibit off-target effects, and its mechanism of action is not fully understood. Additionally, further studies are needed to investigate the potential toxicity of this compound and its suitability for use in vivo.

Future Directions

There are several future directions for the study of ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d][1,2,3]triazine-7-carboxylate. One potential direction is to investigate the potential use of this compound in the treatment of viral infections, such as influenza and COVID-19. Additionally, further studies are needed to investigate the mechanism of action of this compound and to identify its molecular targets. Another potential direction is to investigate the potential use of this compound in combination with other drugs for the treatment of cancer and other diseases. Finally, further studies are needed to investigate the potential toxicity of this compound and its suitability for use in vivo.

Synthesis Methods

Several methods have been reported for the synthesis of ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d][1,2,3]triazine-7-carboxylate. One of the most commonly used methods involves the reaction of 4-amino-5-mercapto-3-methyl-1,2,4-triazole with ethyl acetoacetate in the presence of acetic anhydride and phosphorus pentoxide. The resulting product is then treated with acetic acid to yield this compound. Other methods include the reaction of 4-amino-5-mercapto-3-methyl-1,2,4-triazole with ethyl 2-chloroacetyl-3-oxobutanoate in the presence of triethylamine, or the reaction of 4-amino-5-mercapto-3-methyl-1,2,4-triazole with ethyl 2-chloroacetyl-3-oxobutanoate in the presence of sodium ethoxide.

Scientific Research Applications

Ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d][1,2,3]triazine-7-carboxylate has been reported to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. Several studies have investigated the potential use of this compound in the treatment of various diseases, including viral infections, inflammatory disorders, and cancer. For example, one study reported that this compound exhibited potent antiviral activity against the influenza virus, while another study demonstrated its anti-inflammatory effects in a mouse model of acute lung injury. Additionally, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia.